Cas no 1255099-13-8 (Methyl 3-Ethynyl-4-methylbenzate)

Methyl 3-Ethynyl-4-methylbenzoate is a versatile aromatic ester featuring both an ethynyl and a methyl substituent on the benzene ring. This compound is particularly valuable in organic synthesis, serving as a key intermediate in the construction of complex molecular frameworks, including pharmaceuticals, agrochemicals, and advanced materials. The ethynyl group enables click chemistry applications, such as Huisgen cycloadditions, while the ester functionality offers further derivatization potential. Its well-defined structure and reactivity make it suitable for cross-coupling reactions and modular synthesis. The compound is typically supplied with high purity, ensuring consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to the reactive alkyne moiety.
Methyl 3-Ethynyl-4-methylbenzate structure
1255099-13-8 structure
Product Name:Methyl 3-Ethynyl-4-methylbenzate
CAS No:1255099-13-8
MF:C11H10O2
MW:174.195903301239
MDL:MFCD17926442
CID:2109382
PubChem ID:53403239
Update Time:2025-06-15

Methyl 3-Ethynyl-4-methylbenzate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-ethynyl-4-methylbenzoate
    • DTXSID70695149
    • SY242501
    • 1255099-13-8
    • SCHEMBL11297044
    • METHYL 3-ETHYNYL-4-METHYLBENZATE
    • IJWDCLWLOGCXOQ-UHFFFAOYSA-N
    • DA-32689
    • 3-Ethynyl-4-methyl-benzoic acid methyl ester
    • CS-W000475
    • EN300-2566495
    • AKOS027254285
    • methyl3-ethynyl-4-methylbenzoate
    • Benzoic acid, 3-ethynyl-4-methyl-, methyl ester
    • BCP16983
    • MFCD17926442
    • AS-37984
    • 872-847-1
    • DTXCID40645898
    • Methyl 3-Ethynyl-4-methylbenzate
    • MDL: MFCD17926442
    • Inchi: 1S/C11H10O2/c1-4-9-7-10(11(12)13-3)6-5-8(9)2/h1,5-7H,2-3H3
    • InChI Key: IJWDCLWLOGCXOQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C)=C(C#C)C=1)=O

Computed Properties

  • Exact Mass: 174.068079557g/mol
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid

Methyl 3-Ethynyl-4-methylbenzate Security Information

Methyl 3-Ethynyl-4-methylbenzate Pricemore >>

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abcr
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Additional information on Methyl 3-Ethynyl-4-methylbenzate

Comprehensive Overview of Methyl 3-Ethynyl-4-methylbenzate (CAS No. 1255099-13-8): Properties, Applications, and Industry Insights

Methyl 3-Ethynyl-4-methylbenzate (CAS No. 1255099-13-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ester derivative, characterized by its ethynyl and methyl ester functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C11H10O2, combines aromaticity with reactive alkyne functionality, enabling diverse applications ranging from drug development to advanced polymer design.

In recent years, the demand for functionalized aromatic compounds like Methyl 3-Ethynyl-4-methylbenzate has surged due to their role in click chemistry reactions. Researchers particularly value its terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone technique in bioconjugation and material sciences. The compound's methyl ester moiety further enhances its solubility and processing characteristics, making it valuable for high-performance material synthesis.

The synthesis of CAS 1255099-13-8 typically involves palladium-catalyzed coupling reactions, with recent studies focusing on green chemistry approaches to improve yield and sustainability. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>98%), a critical factor for pharmaceutical applications. Thermal stability studies reveal decomposition temperatures above 200°C, suggesting utility in high-temperature material formulations.

Emerging applications of Methyl 3-Ethynyl-4-methylbenzate include its use as a building block for OLED materials and conductive polymers. The compound's ability to participate in cross-coupling reactions makes it valuable for creating π-conjugated systems essential in organic electronics. Recent patent filings highlight its incorporation into organic semiconductors for flexible display technologies, aligning with industry trends toward wearable electronics and foldable devices.

From a commercial perspective, 1255099-13-8 remains a niche product with growing demand from specialty chemical suppliers. Market analysts note increasing interest from Asia-Pacific research institutions, particularly in photovoltaic material development. Proper storage recommendations include protection from moisture at 2-8°C under inert atmosphere, with typical packaging in amber glass bottles to ensure stability during transportation and handling.

Ongoing research explores the compound's potential in bioorthogonal chemistry for targeted drug delivery systems. Its alkyne handle enables selective labeling of biomolecules, a technique gaining traction in cancer theranostics. Recent publications demonstrate successful conjugation with antibody-drug conjugates (ADCs), showcasing its relevance in precision medicine development. These advancements position Methyl 3-Ethynyl-4-methylbenzate as a compound of significant interest in next-generation therapeutics.

Quality control protocols for CAS 1255099-13-8 emphasize HPLC purity analysis and residual solvent testing, particularly for pharmaceutical-grade material. Regulatory compliance follows ICH guidelines, with manufacturers providing detailed certificates of analysis (CoA) for research applications. The compound's structure-activity relationships continue to be investigated, with computational chemistry studies predicting additional pharmacophore applications in small molecule drug design.

Environmental considerations for Methyl 3-Ethynyl-4-methylbenzate include biodegradability studies and eco-toxicity profiling. Recent lifecycle assessments suggest appropriate waste management protocols for laboratory-scale use, aligning with growing industry emphasis on green chemistry principles. The compound's low bioaccumulation potential and moderate aquatic toxicity profile warrant standard laboratory precautions during handling and disposal.

Future research directions for 1255099-13-8 include exploration of its catalytic applications in heterogeneous systems and potential use in metal-organic frameworks (MOFs). The compound's unique combination of steric accessibility and electronic properties makes it a candidate for asymmetric catalysis supports. Industry observers anticipate growing utilization in energy storage materials, particularly for redox-active polymers in battery technologies.

For researchers sourcing Methyl 3-Ethynyl-4-methylbenzate, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability. The compound's pricing reflects its specialty chemical status, with current market trends showing stable demand from academic research groups and industrial R&D departments. Proper material safety data review and risk assessment remain essential prior to laboratory use, following institutional chemical hygiene plans.

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